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Compound of Interest

Compound Name: Sanvar

Cat. No.: B611636 Get Quote

Disclaimer: Despite extensive research, specific information, user manuals, or technical

support documentation for an infusion pump explicitly branded as "Sanvar" could not be

located. The information provided below is based on general troubleshooting principles for

infusion pumps and may not be applicable to your specific device. It is crucial to consult the

official user manual and contact the manufacturer or your supplier for guidance on your

particular "Sanvar" infusion pump.

This technical support center is designed for researchers, scientists, and drug development

professionals who may encounter issues during their experiments using infusion pumps. The

following troubleshooting guides and frequently asked questions (FAQs) address common

problems in a question-and-answer format.

Frequently Asked Questions (FAQs)
Q1: The infusion pump is not turning on. What should I do?

A1:

Check Power Source: Ensure the pump is properly plugged into a functioning electrical

outlet. If it is, try a different outlet to rule out a power supply issue.

Battery Power: If you are operating on battery power, the battery may be depleted. Connect

the pump to an AC power source to charge the battery. Check for any visual indicators of

battery life on the pump's display.
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Power Cord: Inspect the power cord for any signs of damage. A damaged cord should be

replaced immediately.

Fuse: Some pumps have a fuse that may have blown. Refer to the user manual for the

location of the fuse and instructions on how to check and replace it.

Q2: The pump is displaying an "Occlusion" alarm. What does this mean and how can I fix it?

A2: An "Occlusion" alarm indicates a blockage in the infusion line that is preventing the fluid

from flowing freely.

Check the Tubing: Carefully inspect the entire length of the infusion tubing for any kinks,

clamps that may be closed, or any other visible obstructions.

Syringe/Bag: Ensure that the fluid source (syringe or bag) is not empty.

Cannula/Needle: Check the insertion site to ensure the cannula or needle is not bent or

blocked.

Pressure Settings: Some pumps allow for adjustable occlusion pressure settings. If the

setting is too sensitive for the viscosity of the fluid being infused, it may trigger a false alarm.

Consult your user manual to see if this is an adjustable parameter.

Q3: I see an "Air-in-Line" alarm. What steps should I take?

A3: This alarm is a critical safety feature to prevent air from being infused.

Locate the Air Bubble: Carefully examine the infusion tubing to find the location of the air

bubble(s).

Priming: If the air is near the fluid source, you may need to re-prime the line according to the

manufacturer's instructions to expel the air.

Syringe Technique: If using a syringe, ensure that all air was properly expelled before

starting the infusion.

Connections: Check all connection points in the infusion line to ensure they are tight and

secure, as loose connections can introduce air.
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Q4: The flow rate seems inaccurate. How can I troubleshoot this?

A4: Inaccurate flow rates can significantly impact experimental results.

Correct Pump Settings: Double-check that the flow rate and total volume to be infused are

programmed correctly in the pump's settings.

Syringe Size: Ensure that the correct syringe size is selected in the pump's settings, as the

pump's calculations are based on the diameter of the syringe.

Mechanical Issues: Observe the pump's mechanical operation to see if the plunger is moving

smoothly and consistently. Any jerky movements could indicate a mechanical problem

requiring servicing.

Troubleshooting Guides
General Troubleshooting Workflow
This diagram outlines a general workflow for troubleshooting common infusion pump alarms.

Caption: General troubleshooting workflow for infusion pump alarms.

Logical Decision Tree for Infusion Errors
This diagram provides a logical path to follow when an infusion is not proceeding as expected.
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Infusion Not Proceeding Correctly

Is the pump powered on and running?

Check power source and battery.

No

Is an alarm sounding?

Yes

Follow specific alarm troubleshooting steps.

Yes

Is fluid visibly flowing?

No

Check for occlusions in the line.

No

Verify infusion rate and volume settings.

Yes, but rate is incorrect

Contact technical support for further assistance.

No visible block Settings are correct

Click to download full resolution via product page

Caption: Decision tree for diagnosing infusion errors.

Quantitative Data Summary
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As no specific quantitative data for a "Sanvar" infusion pump was available, the following table

provides a general overview of typical specifications for modern infusion pumps. These values

are for illustrative purposes only and may not reflect the specifications of your device.

Parameter Typical Range Notes

Flow Rate Range 0.1 - 1500 mL/hr
Dependent on pump model

and syringe size.

Volume to be Infused (VTBI) 0.1 - 9999 mL

Bolus Rate 1 - 1500 mL/hr
Often programmable for rapid

administration.

KVO (Keep Vein Open) Rate 0.1 - 5 mL/hr
A slow infusion rate to prevent

line clotting.

Occlusion Pressure Low, Medium, High Settings

May correspond to specific

pressure ranges (e.g., 50-150

kPa).

Battery Life 4 - 8 hours @ 25 mL/hr
Varies significantly with

infusion rate and battery age.

Experimental Protocols
Detailed experimental protocols are highly specific to the research being conducted. However,

when using any infusion pump in a research setting, it is crucial to incorporate the following

steps into your protocol:

Pump Calibration Verification: Before starting a critical experiment, verify the pump's

accuracy. This can be done by programming the pump to deliver a set volume of fluid (e.g.,

water) into a tared container on a calibrated scale. The weight of the delivered fluid can then

be used to calculate the actual volume delivered and compare it to the programmed volume.

Syringe and Tubing Compatibility: Always use syringes and tubing that are specified as

compatible with your infusion pump model. Using incorrect consumables can lead to

inaccurate dosing and potential damage to the pump.
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Priming Procedure: Detail the exact procedure for priming the infusion line to ensure it is free

of air bubbles before connecting to the experimental setup.

Data Logging: Record all pump settings, including flow rate, duration, and any alarms that

occur during the experiment, in your experimental notes. This information is vital for

troubleshooting and ensuring the reproducibility of your results.

To cite this document: BenchChem. [Technical Support Center: Sanvar Infusion Pump].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611636#sanvar-infusion-pump-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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